Cas no 1432492-07-3 (2,2-Dimethoxybutan-1-amine)

2,2-Dimethoxybutan-1-amine structure
2,2-Dimethoxybutan-1-amine structure
Product Name:2,2-Dimethoxybutan-1-amine
CAS No:1432492-07-3
MF:C6H15NO2
MW:133.18880200386
CID:6171687
PubChem ID:87217148
Update Time:2024-01-12

2,2-Dimethoxybutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1432492-07-3
    • EN300-7470180
    • 2,2-dimethoxybutan-1-amine
    • SCHEMBL1246676
    • 2,2-Dimethoxybutan-1-amine
    • Inchi: 1S/C6H15NO2/c1-4-6(5-7,8-2)9-3/h4-5,7H2,1-3H3
    • InChI Key: DAHLGHZXTGMQTA-UHFFFAOYSA-N
    • SMILES: O(C)C(CN)(CC)OC

Computed Properties

  • Exact Mass: 133.110278721g/mol
  • Monoisotopic Mass: 133.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 71.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 44.5Ų

2,2-Dimethoxybutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Aaron
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